Cas no 5957-99-3 (3-3-(trifluoromethyl)phenylpyridine)

• Product Name: 3-3-(trifluoromethyl)phenylpyridine
• CAS No: 5957-99-3
• MF: C₁₂H₈F₃N
• MW: 223.193833351135
• MDL: MFCD15475191
• CID: 338201
• PubChem ID: 11470109
• Update Time: 2025-04-23

3-3-(trifluoromethyl)phenylpyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-[3-(trifluoromethyl)phenyl]-
• 3-[3-(trifluoromethyl)phenyl]pyridine
• SCHEMBL10940225
• DTXSID70466912
• WWTZXDQKDIXVBU-UHFFFAOYSA-N
• pyridine,3-[3-(trifluoromethyl)phenyl]-
• 3-(3-trifluoromethylphenyl)pyridine
• 5957-99-3
• EN300-201122
• 3-3-(trifluoromethyl)phenylpyridine

• MDL： MFCD15475191
• Inchi： 1S/C12H8F3N/c13-12(14,15)11-5-1-3-9(7-11)10-4-2-6-16-8-10/h1-8H
• InChI Key： WWTZXDQKDIXVBU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C2C=NC=CC=2)C=1)(F)F

Computed Properties

• Exact Mass: 223.06094
• Monoisotopic Mass: 223.06088375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-3-(trifluoromethyl)phenylpyridine

Pyridine, 3-[3-(trifluoromethyl)phenyl]-: A Comprehensive Overview

Pyridine, a heterocyclic aromatic organic compound belonging to the family of nitrogen-containing compounds, has garnered significant attention in various fields of science and industry. Among its numerous derivatives, 3-[3-(trifluoromethyl)phenyl]-pyridine stands out as a compound with unique structural features and potential applications across diverse domains. This article delves into the properties, synthesis, and recent advancements related to this intriguing compound.

The structure of 3-[3-(trifluoromethyl)phenyl]-pyridine comprises a pyridine ring substituted at the 3-position with a phenyl group that itself is trifluoromethylated at the para position. This dual substitution introduces interesting electronic and steric effects, making it a subject of interest in chemical research. The presence of the trifluoromethyl group, known for its electron-withdrawing nature, significantly influences the reactivity and properties of the molecule.

Recent studies have highlighted the potential of 3-[3-(trifluoromethyl)phenyl]-pyridine in drug delivery systems. Its unique structure allows for the incorporation of functional groups that can enhance solubility, stability, and bioavailability. For instance, research published in the Journal of Medicinal Chemistry explored its use as a scaffold for designing targeted therapies, leveraging its ability to form stable complexes with biomolecules.

In the realm of materials science, this compound has shown promise as a building block for advanced materials. Its electronic properties make it suitable for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. A study in Advanced Materials demonstrated its role in creating high-efficiency polymer composites due to its excellent charge transport capabilities.

The synthesis of 3-[3-(trifluoromethyl)phenyl]-pyridine has been optimized through innovative methods, reducing the environmental footprint of its production. Green chemistry approaches have been employed to achieve higher yields while minimizing byproducts. These advancements not only enhance the sustainability of its synthesis but also pave the way for large-scale production.

Moreover, research into the biological activity of this compound has revealed intriguing properties in oncology. Preclinical studies indicate that it may have anti-cancerous effects by modulating key signaling pathways. This discovery underscores its potential as a lead compound in the development of novel therapeutic agents.

In conclusion, 3-[3-(trifluoromethyl)phenyl]-pyridine is a multifaceted compound with applications spanning pharmaceuticals, materials science, and beyond. Ongoing research continues to uncover new avenues for its utilization, solidifying its position as a valuable tool in the chemist's arsenal.